Cas no 155609-20-4 (Perfluoro(1,3-dimethyl-5-ethylcyclohexane))

• Product Name: Perfluoro(1,3-dimethyl-5-ethylcyclohexane)
• CAS No: 155609-20-4
• MF: C₁₀F₂₀
• MW: 500.075073242188
• CID: 4605907
• Update Time: 2025-05-20

Perfluoro(1,3-dimethyl-5-ethylcyclohexane) Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-1,1,2,3,3,4,5,5,6-nonafluoro-6-(pentafluoroethyl)cyclohexane
• Perfluoro(1,3-dimethyl-5-ethylcyclohexane)
• Nonafluoro(pentafluoroethyl)bis(trifluoromethyl)cyclohexanes

• Inchi： 1S/C10F20/c11-1(7(20,21)10(28,29)30)4(14,15)2(12,8(22,23)24)6(18,19)3(13,5(1,16)17)9(25,26)27
• InChI Key： OPBDICCMIAULLE-UHFFFAOYSA-N
• SMILES： C1(F)(F)C(C(F)(F)F)(F)C(F)(C(F)(C(F)(F)C1(F)C(F)(F)C(F)(F)F)C(F)(F)F)F

Additional information on Perfluoro(1,3-dimethyl-5-ethylcyclohexane)

Perfluoro(1,3-dimethyl-5-ethylcyclohexane): A Comprehensive Overview

Perfluoro(1,3-dimethyl-5-ethylcyclohexane), identified by the CAS number 155609-20-4, is a highly fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound belongs to the class of perfluorocarbons, which are known for their stability, inertness, and exceptional thermal and chemical resistance. The structure of Perfluoro(1,3-dimethyl-5-ethylcyclohexane) consists of a cyclohexane ring with methyl and ethyl substituents at specific positions, all of which are fully fluorinated. This configuration imparts the molecule with a high degree of symmetry and contributes to its distinctive physical and chemical characteristics.

The synthesis of Perfluoro(1,3-dimethyl-5-ethylcyclohexane) typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in fluorination techniques have enabled more efficient and environmentally friendly methods for producing this compound. For instance, the use of electrophilic fluorination agents under controlled conditions has been reported to yield high-purity samples of CAS No. 155609-20-4. Researchers have also explored the application of transition metal catalysts to enhance the selectivity and yield of the synthesis process.

Perfluoro(1,3-dimethyl-5-ethylcyclohexane) exhibits remarkable thermal stability, with a decomposition temperature exceeding 200°C under normal conditions. This property makes it an ideal candidate for use in high-performance materials and advanced chemical systems. Additionally, the compound demonstrates excellent dielectric properties, which have been leveraged in the development of next-generation insulating materials for electronic devices.

In terms of applications, CAS No. 155609-20-4 has found utility in various industries. In the field of electronics, it is employed as a dielectric fluid in transformers and capacitors due to its ability to withstand high voltages without degradation. Furthermore, its inertness makes it suitable for use in chemical processing equipment where resistance to corrosion is critical.

The environmental impact of Perfluoro(1,3-dimethyl-5-ethylcyclohexane) has also been a topic of recent research. Studies have shown that while the compound itself is not biodegradable under natural conditions, its persistence in the environment is relatively low compared to other perfluorinated compounds. Efforts are underway to develop recycling methods and alternative uses for this compound to minimize its environmental footprint.

In conclusion, CAS No. 155609-20-4, or Perfluoro(1,3-dimethyl-5-ethylcyclohexane), represents a significant advancement in the field of fluorinated compounds. Its unique properties and versatile applications continue to drive innovation across multiple industries. As research progresses, it is anticipated that this compound will play an even more prominent role in shaping the future of materials science and chemical engineering.